Cas no 1773508-79-4 (cis-2,2-difluorospiro[2.3]hexane-5-carboxylic acid)

Technical Introduction: cis-2,2-Difluorospiro[2.3]hexane-5-carboxylic acid is a fluorinated spirocyclic carboxylic acid characterized by its unique structural framework, combining a spiro[2.3]hexane core with geminal difluorination at the 2-position. The cis configuration of the difluoride moiety enhances steric and electronic properties, making it a valuable intermediate in medicinal chemistry and agrochemical synthesis. Its spirocyclic architecture imparts rigidity, potentially improving binding affinity in target interactions, while the carboxylic acid group offers versatility for further derivatization. The difluorination may also influence metabolic stability and lipophilicity, contributing to optimized pharmacokinetic profiles. This compound is particularly suited for applications requiring structurally constrained, fluorinated building blocks.
cis-2,2-difluorospiro[2.3]hexane-5-carboxylic acid structure
1773508-79-4 structure
Product Name:cis-2,2-difluorospiro[2.3]hexane-5-carboxylic acid
CAS No:1773508-79-4
MF:C7H8F2O2
MW:162.134029388428
CID:5265752
Update Time:2026-03-09

cis-2,2-difluorospiro[2.3]hexane-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • Spiro[2.3]hexane-5-carboxylic acid, 1,1-difluoro-, cis-
    • cis-2,2-difluorospiro[2.3]hexane-5-carboxylic acid
    • Inchi: 1S/C7H8F2O2/c8-7(9)3-6(7)1-4(2-6)5(10)11/h4H,1-3H2,(H,10,11)/t4-,6+
    • InChI Key: CSENACBSALYMRZ-SJEUGXSHSA-N
    • SMILES: C1(F)(F)[C@@]2(C[C@H](C(O)=O)C2)C1

cis-2,2-difluorospiro[2.3]hexane-5-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Additional information on cis-2,2-difluorospiro[2.3]hexane-5-carboxylic acid

Exploring cis-2,2-difluorospiro[2.3]hexane-5-carboxylic acid (CAS 1773508-79-4): A Versatile Building Block in Modern Chemistry

In the realm of synthetic chemistry, cis-2,2-difluorospiro[2.3]hexane-5-carboxylic acid (CAS 1773508-79-4) has emerged as a structurally unique and functionally diverse compound. Its spirocyclic framework combined with difluorination at the 2-position offers exceptional steric and electronic properties, making it a valuable intermediate in pharmaceutical and material science applications. Researchers are increasingly drawn to its potential in designing bioactive molecules, particularly in the context of fluorinated drug candidates, where the introduction of fluorine atoms often enhances metabolic stability and membrane permeability.

The compound's carboxylic acid moiety further expands its utility, enabling facile derivatization through esterification, amidation, or other coupling reactions. Recent studies highlight its role in the synthesis of protease inhibitors and GPCR-targeting ligands, addressing trending research areas like targeted cancer therapies and neurodegenerative disease modulation. Its spiro[2.3]hexane core also contributes to conformational rigidity, a feature highly sought after in fragment-based drug discovery (FBDD) campaigns.

From a materials perspective, cis-2,2-difluorospiro[2.3]hexane-5-carboxylic acid serves as a precursor for high-performance polymers with tailored dielectric constants, relevant to flexible electronics and energy storage devices. The fluorine atoms' electronegativity can influence polymer chain packing, a hot topic in organic semiconductor development. Industry reports suggest growing interest in such fluorinated building blocks for next-gen OLED materials, where thermal stability and charge transport properties are critical.

Synthetic accessibility remains a key advantage of this compound. Modern C-H activation and late-stage fluorination techniques have streamlined its production, aligning with the pharmaceutical industry's push toward green chemistry principles. Computational studies using AI-assisted molecular modeling platforms increasingly incorporate this scaffold when predicting ligand-protein interactions, reflecting the compound's relevance in digital chemistry workflows.

Environmental and regulatory considerations position cis-2,2-difluorospiro[2.3]hexane-5-carboxylic acid favorably compared to traditional halogenated compounds. Its low bioaccumulation potential and controlled degradation profile address growing concerns about PFAS alternatives in industrial applications. This aligns with global initiatives for safer chemical design, frequently searched in regulatory and sustainability contexts.

Analytical characterization of this compound leverages advanced techniques like 19F NMR spectroscopy and high-resolution mass spectrometry, topics gaining traction in analytical chemistry forums. The distinct chemical shift patterns of its geminal difluoride group serve as diagnostic markers in reaction monitoring, a technique popularized by process chemistry optimization studies.

In conclusion, cis-2,2-difluorospiro[2.3]hexane-5-carboxylic acid represents a multifaceted tool for researchers exploring structure-activity relationships in medicinal chemistry and property-structure correlations in materials science. Its growing patent landscape and commercial availability signal expanding applications across interdisciplinary fields, from precision medicine to advanced material engineering.

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